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Compound of Interest

Compound Name: LY294002

Cat. No.: B091471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of LY294002 stock solutions using dimethyl sulfoxide (DMSO) as the solvent. LY294002 is a

potent and specific, cell-permeable inhibitor of phosphoinositide 3-kinases (PI3Ks).[1][2]

Accurate preparation of this stock solution is critical for ensuring reproducibility in various

biological assays.

Physicochemical Properties of LY294002
A summary of the key quantitative data for LY294002 is presented in the table below for easy

reference.

Property Value Source

Molecular Weight 307.34 g/mol [2][3][4]

Molecular Formula C₁₉H₁₇NO₃ [5][6]

Purity >98% [2][7]

Solubility in DMSO ≥25 mg/mL [5][6][7][8]

IC₅₀ for PI3K ~1.40 µM [5][8]
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Experimental Protocol: Preparation of LY294002
Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of LY294002 in DMSO. This

is a commonly used concentration for in vitro cell-based assays.

Materials:

LY294002 powder (crystalline solid)[7]

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparations: Before handling LY294002, ensure you are wearing appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Work

in a chemical fume hood.

Weighing LY294002: Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of LY294002 powder. For example, to prepare 1 mL

of a 10 mM stock solution, you would weigh out 3.07 mg of LY294002.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the LY294002 powder. To continue the example, add 1 mL of DMSO. It is

crucial to use anhydrous DMSO as moisture can reduce the solubility of LY294002.[3]

Dissolution: Close the tube tightly and vortex the solution until the LY294002 is completely

dissolved. Gentle warming at 37°C for a few minutes can aid in dissolution if needed.[1]
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Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[8] Store

the aliquots at -20°C.[7][8] The stock solution in DMSO is stable for up to 3 months when

stored properly.[8]

Calculation for a 10 mM Stock Solution:

To calculate the amount of LY294002 needed to make a 10 mM stock solution, use the

following formula:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (g) = 0.010 mol/L x 0.001 L x 307.34 g/mol = 0.0030734 g = 3.07 mg

Experimental Workflow
The following diagram illustrates the workflow for preparing the LY294002 stock solution.
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Workflow for LY294002 Stock Solution Preparation

Mechanism of Action: Inhibition of the PI3K/Akt
Signaling Pathway
LY294002 exerts its biological effects by inhibiting the activity of PI3K, a key enzyme in a

critical cell signaling pathway that regulates cell growth, proliferation, survival, and metabolism.

By blocking the ATP-binding site of the PI3K enzyme, LY294002 prevents the phosphorylation

of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate

(PIP3).[2] This, in turn, prevents the activation of downstream effectors such as Akt (also

known as Protein Kinase B), leading to the inhibition of the entire signaling cascade.
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The diagram below depicts the simplified PI3K/Akt signaling pathway and the point of inhibition

by LY294002.
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Inhibition of the PI3K/Akt Pathway by LY294002

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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